Cas no 2172454-16-7 (5-(2-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-(2-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172454-16-7
• MF: C₇H₁₂N₄OS
• MW: 200.261379241943
• CID: 5760725
• PubChem ID: 165601797
• Update Time: 2025-06-15

5-(2-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2172454-16-7
• EN300-1596781
• 5-(2-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbothioamide

• Inchi： 1S/C7H12N4OS/c1-11-5(3-4-12-2)6(7(8)13)9-10-11/h3-4H2,1-2H3,(H2,8,13)
• InChI Key： VOXVSNTVDINYST-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CCOC)N(C)N=N1)N

Computed Properties

• Exact Mass: 200.07318219g/mol
• Monoisotopic Mass: 200.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 98Ų

Additional information on 5-(2-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbothioamide

Introduction to 5-(2-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172454-16-7)

5-(2-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbothioamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2172454-16-7, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a methyl group, an ethoxy chain substituted with a methoxy group, and a thioamide functional group, all of which contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 5-(2-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbothioamide have been subjects of extensive research due to its promising pharmacological profile. The presence of the triazole ring enhances its ability to interact with biological targets, while the thioamide moiety introduces a polar region that can facilitate binding to specific proteins and enzymes. This combination of structural features makes it an attractive candidate for further development in drug discovery.

In recent years, there has been growing interest in the development of novel triazole derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer applications. The methyl group in 5-(2-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbothioamide plays a crucial role in modulating the compound's solubility and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The triazole ring is known for its ability to form stable hydrogen bonds with biological targets, making it an ideal platform for designing molecules with enhanced binding affinity. Additionally, the thioamide functional group can serve as a site for further chemical modification, allowing researchers to fine-tune the compound's properties for specific therapeutic needs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 5-(2-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbothioamide with various biological targets. These studies have provided valuable insights into its potential mechanisms of action and have helped identify key residues involved in its binding. Such information is crucial for optimizing the compound's pharmacological activity and minimizing potential side effects.

The chemical synthesis of 5-(2-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbothioamide involves multiple steps that require precise control over reaction conditions. The introduction of the methoxyethyl side chain necessitates careful selection of reagents and catalysts to ensure high yield and purity. Researchers have employed various synthetic strategies, including nucleophilic substitution reactions and condensation processes, to construct the desired molecular framework.

Once synthesized, the characterization of 5-(2-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbothioamide is essential to confirm its structural integrity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to elucidate its molecular structure. These analytical methods provide detailed information about the compound's chemical environment and help validate its identity.

The biological evaluation of 5-(2-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbothioamide has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways. This suggests that it may have therapeutic potential in conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, preliminary data indicate that it may exhibit antimicrobial activity against specific bacterial strains.

One notable finding from recent research is the compound's interaction with target proteins at both the atomic and molecular levels. High-resolution crystal structures have been obtained for complexes involving 5-(2-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbothioamide, providing insights into how it binds to its biological targets. These structures have been instrumental in understanding its mechanism of action and identifying key residues responsible for its activity.

The development of novel pharmaceuticals often involves iterative optimization processes where structural modifications are made based on initial findings. In the case of 5-(2-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbothioamide, researchers have explored various derivatives to enhance its potency and selectivity. By introducing subtle changes to the molecular framework—such as altering the length or branching pattern of the side chains—scientists aim to improve pharmacokinetic properties while maintaining or enhancing biological activity.

The role of computational tools in drug discovery cannot be overstated. Molecular modeling software has been instrumental in predicting how modifications will affect a compound's behavior both chemically and biologically. These tools allow researchers to simulate interactions at an atomic level without conducting extensive experimental trials—a process that significantly accelerates development timelines.

Future directions for research on 5-(2-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbothioamide include exploring its potential in vivo using animal models. Such studies will provide further evidence of its efficacy and safety profiles before human clinical trials can be considered. Additionally, investigating how this compound interacts with other drugs or environmental factors could uncover new therapeutic applications or adverse effects that need consideration during development.